Pioglitazone Pioglitazone Pioglitazone is a selective peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, used to treat diabetes; A weak activator for full-length hPPARα, but not full-length hPPARδ.Pioglitazone is metabolised mainly by CYP2C8 and to a lesser extent by CYP3A4 in vitro.Pioglitazone significantly attenuates left ventricular (LV) cavity dilatation and dysfunction by echocardiography as well as LV end-diastolic pressure in mice with extensive anterior myocardial infarction. Pioglitazone partially normalizes LV dP/dt(max) and dP/dt(min), indices of LV contractile function, which are significantly reduced in MI mice.
Brand Name: Vulcanchem
CAS No.: 111025-46-8
Catalog No.: VC000897
InChI:
SMILES:
Molecular Formula: C19H20N2O3S
Molecular Weight: 356.4

Pioglitazone

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CAS No.: 111025-46-8

APIs

Catalog No.: VC000897

Molecular Formula: C19H20N2O3S

Molecular Weight: 356.4

Pioglitazone - 111025-46-8

CAS No. 111025-46-8
Product Name Pioglitazone
Synonyms NA
Molecular Formula C19H20N2O3S
Molecular Weight 356.4
InChIKey XGDSMSGXFFCBJO-UHFFFAOYSA-N
Appearance Assay:≥98%A crystalline solid
Description Pioglitazone is a selective peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, used to treat diabetes; A weak activator for full-length hPPARα, but not full-length hPPARδ.Pioglitazone is metabolised mainly by CYP2C8 and to a lesser extent by CYP3A4 in vitro.Pioglitazone significantly attenuates left ventricular (LV) cavity dilatation and dysfunction by echocardiography as well as LV end-diastolic pressure in mice with extensive anterior myocardial infarction. Pioglitazone partially normalizes LV dP/dt(max) and dP/dt(min), indices of LV contractile function, which are significantly reduced in MI mice.
  

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18.0152 g/mol